Cas no 912906-39-9 (methyl 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetate)

• Product Name: methyl 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetate
• CAS No: 912906-39-9
• MF: C₁₅H₁₇N₃O₆S₂
• MW: 399.441981077194
• CID: 5425989
• Update Time: 2025-06-12

methyl 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• HHHROQDGKSTPOI-UHFFFAOYSA-N
• methyl 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetate

• Inchi： 1S/C15H17N3O6S2/c1-22-13(19)10-25-15-17-16-14(24-15)11-3-2-4-12(9-11)26(20,21)18-5-7-23-8-6-18/h2-4,9H,5-8,10H2,1H3
• InChI Key： HHHROQDGKSTPOI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NN=C(C2=CC=CC(S(N3CCOCC3)(=O)=O)=C2)O1

Additional information on methyl 2-({5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetate

Comprehensive Overview of Methyl 2-({5-[3-(Morpholine-4-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate (CAS No. 912906-39-9)

Methyl 2-({5-[3-(morpholine-4-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate (CAS 912906-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a morpholine sulfonyl moiety with a thioacetate ester linkage, making it a versatile intermediate for further chemical modifications.

In recent years, researchers have focused on sulfonyl-containing compounds like this derivative due to their role in modulating enzyme activity and receptor interactions. The morpholine ring in the structure is particularly noteworthy, as it is a common pharmacophore in drug design, often enhancing solubility and bioavailability. This compound’s CAS number 912906-39-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of methyl 2-({5-[3-(morpholine-4-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate typically involves multi-step reactions, including cyclization and sulfonylation processes. Its 1,3,4-oxadiazole core is synthesized via oxidative cyclization of semicarbazides or hydrazides, followed by functionalization with the morpholine sulfonyl group. The ester group in the molecule allows for further derivatization, making it a valuable building block for high-throughput screening libraries.

From an application perspective, this compound is explored for its potential in cancer therapeutics, given the growing interest in oxadiazole-based inhibitors targeting kinases and other enzymes. Additionally, its sulfonamide linkage is associated with antibacterial and antifungal properties, aligning with the global demand for novel antimicrobial agents. These attributes make it a subject of interest in drug discovery pipelines.

Beyond pharmaceuticals, CAS 912906-39-9 is also investigated in agrochemical formulations, where its structural motifs may contribute to pest control or plant growth regulation. The compound’s stability under various conditions and its compatibility with other chemical groups make it a candidate for green chemistry initiatives, addressing sustainability concerns in chemical synthesis.

In summary, methyl 2-({5-[3-(morpholine-4-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate represents a promising scaffold in modern chemistry. Its multifunctional design and broad applicability underscore its importance in both academic research and industrial development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.